Cas no 503596-50-7 (OXAZOLE, 5-(3,4-DICHLOROPHENYL)-)
503596-50-7 structure
Product Name:OXAZOLE, 5-(3,4-DICHLOROPHENYL)-
CAS No:503596-50-7
MF:C9H5Cl2NO
MW:214.048100233078
CID:3477052
PubChem ID:76539842
Update Time:2025-04-21
OXAZOLE, 5-(3,4-DICHLOROPHENYL)- Chemical and Physical Properties
Names and Identifiers
-
- OXAZOLE, 5-(3,4-DICHLOROPHENYL)-
- 5-(3,4-Dichlorophenyl)oxazole
- SCHEMBL22039881
- 503596-50-7
-
- Inchi: 1S/C9H5Cl2NO/c10-7-2-1-6(3-8(7)11)9-4-12-5-13-9/h1-5H
- InChI Key: MUPDLVRNSJNVCB-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(C2OC=NC=2)=C1)Cl
Computed Properties
- Exact Mass: 212.9748192Da
- Monoisotopic Mass: 212.9748192Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 26Ų
OXAZOLE, 5-(3,4-DICHLOROPHENYL)- Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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